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A guide for researchers navigating historical texts, this document clarifies the long-standing
confusion between the mineral smithsonite and the antiquated term "calamine.” For centuries,
"calamine" was used as a catch-all term for zinc ores, obscuring the distinct identities of what
we now know as smithsonite (a zinc carbonate) and hemimorphite (a zinc silicate). This guide
provides a detailed comparison of their properties, outlines the experimental methods for their
differentiation, and traces the historical path to their precise classification.

Historically, the term "calamine” was applied to any mineral that yielded zinc upon heating, a
practice dating back to antiquity for the production of brass.[1][2] It wasn't until the early 19th
century that the British chemist and mineralogist James Smithson, in 1802, first scientifically
demonstrated that "calamine” was, in fact, composed of two distinct minerals.[3][4] In his honor,
the zinc carbonate was later named smithsonite in 1832 by Francois Sulpice Beudant.[3][5]
The other mineral, a zinc silicate, came to be known as hemimorphite. This distinction marked
a significant advancement in mineralogy, moving from classification based on use to one based
on chemical composition.

Quantitative Comparison of Smithsonite and
Hemimorphite

The physical and chemical properties of smithsonite and hemimorphite, once conflated under
the "calamine” umbrella, are clearly distinct. The following table summarizes their key
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quantitative differences:

Property Smithsonite Hemimorphite
Chemical Formula ZnCOs][3][6] ZnaSi207(0H)2-H20[7][8]
Crystal System Trigonal[3][9] Orthorhombic[8]

Mohs Hardness 4.5[3][9] 4.5 - 5[1][7]

Specific Gravity 4.4 - 4.5[3][9] 3.4 - 3.5[8]

) nw =1.842-1.850, ne = 1.619- na=1.614,nB=1.617,ny =
Refractive Index

1.623[3][9] 1.636[8]
Birefringence 0 =0.223-0.227[3][9] 0 =0.022
Perfect on {110}, poor on {101}
Cleavage Perfect on {1011}[3][9]

[3]

Experimental Protocols for Differentiation

Distinguishing between smithsonite and hemimorphite is crucial for accurate mineralogical
and historical research. While modern techniques offer definitive identification, several
historical and field methods can also be employed.

Modern Analytical Techniques

» X-Ray Diffraction (XRD): This is the most definitive method for identifying crystalline
materials. The distinct crystal structures of smithsonite (trigonal) and hemimorphite
(orthorhombic) produce unique diffraction patterns, allowing for unambiguous identification.
[10][11] The process involves bombarding a powdered sample with X-rays and analyzing the
resulting diffraction pattern.

o Chemical Analysis (e.g., Energy-Dispersive X-ray Spectroscopy - EDS/EDX): This technique,
often coupled with a scanning electron microscope (SEM), provides a quantitative elemental
analysis of the sample. It can precisely determine the presence and relative abundance of
zinc, carbon, silicon, and oxygen, thereby confirming whether the mineral is a carbonate or a
silicate.
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Historical and Field Methods

Acid Test: A simple and effective field test involves applying a drop of dilute hydrochloric acid
to the mineral. Smithsonite, being a carbonate, will effervesce, releasing carbon dioxide
bubbles (ZnCOs + 2HCI - ZnClz + H20 + CO2).[6][12][13] Hemimorphite, a silicate, will not
react with cold, dilute hydrochloric acid.[6]

Blowpipe Analysis: Historically, the blowpipe was a key tool for mineralogists. While both
minerals would yield a zinc oxide sublimate (which is yellow when hot and white when cold)
when heated on charcoal, further tests with cobalt nitrate solution could help in
differentiation. When the sublimate is moistened with cobalt nitrate and reheated,
smithsonite gives a green color, indicative of zinc. While hemimorphite also contains zinc,
its silicate nature would influence the blowpipe reactions, and it would not effervesce with
fluxes as a carbonate would.

Optical Mineralogy: Using a petrographic microscope, thin sections of the minerals can be
examined. The difference in their crystal systems results in distinct optical properties.
Smithsonite is uniaxial, while hemimorphite is biaxial.[3][8] Their refractive indices and
birefringence also differ significantly, as detailed in the table above, allowing for their
differentiation by a trained mineralogist.

Historical Naming and Classification Workflow

The following diagram illustrates the historical progression from the general term "calamine" to

the specific mineral classifications of smithsonite and hemimorphite.

Modern Mineralogy

Identified as ] )
Scientific Diff . 1802 Zinc Carbonate Smithsonite
Historical Terminology cliznfifie DAty aamen (212 (ZnC0s)
Analyzed as a .
Calamine mix of two minerals James Smlt_hson s
Analysis
Identified as
Zinc Silicate Hemimorphite
(Zn4Si207(0OH)2:H20)
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Figure 1: Historical evolution of "Calamine" nomenclature.

In conclusion, while the term "calamine” persists in some historical and even industrial
contexts, it is scientifically obsolete in mineralogy.[2] For researchers and scientists,
understanding the historical context of this term and the distinct properties of smithsonite and
hemimorphite is paramount for the accurate interpretation of historical texts and the precise
identification of these zinc-bearing minerals.
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 To cite this document: BenchChem. [Unraveling a Historical Misnomer: The Distinction
Between Smithsonite and "Calamine"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087515#verifying-the-distinction-between-
smithsonite-and-calamine-in-historical-texts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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